![molecular formula C10H16F2N2O3 B1439373 (S)-tert-Butyl 2-carbamoyl-4,4-difluoropyrrolidine-1-carboxylate CAS No. 426844-50-0](/img/structure/B1439373.png)
(S)-tert-Butyl 2-carbamoyl-4,4-difluoropyrrolidine-1-carboxylate
Overview
Description
(S)-tert-Butyl 2-carbamoyl-4,4-difluoropyrrolidine-1-carboxylate, also known as (S)-t-BOC-DFP, is a synthetic compound that is used in a wide range of scientific research applications. It is a small molecule that is highly lipophilic and has a wide variety of biochemical and physiological effects. This compound has been used in a variety of lab experiments due to its unique properties.
Scientific Research Applications
Dipeptidyl Peptidase I (DPPI) Inhibitors
BOC-4,4-DIFLUORO-L-PROLINAMIDE serves as a substrate in the preparation of potential DPPI inhibitors. These inhibitors are crucial in regulating immune responses and are being studied for their therapeutic potential in various diseases .
VLA-4 Antagonists
This compound is also used as a substrate for developing VLA-4 antagonists. VLA-4 (Very Late Antigen-4) is significant in cell adhesion and migration processes, and antagonists can be beneficial in treating inflammatory and autoimmune disorders .
Asymmetric Reactions
As an S-enantiomer, BOC-4,4-DIFLUORO-L-PROLINAMIDE is an excellent additive or catalyst in asymmetric reactions, which are fundamental in producing optically active substances with high enantiomeric excesses. This application is particularly valuable in protein and peptide chemistry for conformational control .
Mechanism of Action
Mode of Action
BOC-4,4-DIFLUORO-L-PROLINAMIDE interacts with its targets by serving as a substrate in the preparation of possible inhibitors . As an S-enantiomer, it is an excellent additive/catalyst in asymmetric reactions .
Biochemical Pathways
The compound affects the biochemical pathways involving DPPI and VLA-4. By serving as a substrate for the preparation of inhibitors, it can potentially disrupt the normal functioning of these proteins, leading to downstream effects on cellular adhesion and protein processing .
Pharmacokinetics
Its molecular weight (25123 g/mol) and structure suggest that it may have good bioavailability
Result of Action
The molecular and cellular effects of BOC-4,4-DIFLUORO-L-PROLINAMIDE’s action are largely dependent on its role as a substrate for the preparation of DPPI inhibitors and VLA-4 antagonists . By inhibiting these proteins, the compound could potentially affect cellular adhesion and protein processing.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of BOC-4,4-DIFLUORO-L-PROLINAMIDE. For instance, optimal pH and temperature conditions are necessary for enzymatic reactions. Additionally, the presence of other molecules can either facilitate or hinder the compound’s interaction with its targets .
properties
IUPAC Name |
tert-butyl (2S)-2-carbamoyl-4,4-difluoropyrrolidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16F2N2O3/c1-9(2,3)17-8(16)14-5-10(11,12)4-6(14)7(13)15/h6H,4-5H2,1-3H3,(H2,13,15)/t6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQFSNRSVLFGLE-LURJTMIESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC1C(=O)N)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC(C[C@H]1C(=O)N)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16F2N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60669798 | |
Record name | tert-Butyl (2S)-2-carbamoyl-4,4-difluoropyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60669798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
426844-50-0 | |
Record name | tert-Butyl (2S)-2-carbamoyl-4,4-difluoropyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60669798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.